![molecular formula C19H23N3O4S B4764151 2-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide](/img/structure/B4764151.png)
2-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide
Overview
Description
2-[(methylsulfonyl)amino]-N-[4-(4-morpholinyl)benzyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MMB or MMB-2201 and is a synthetic cannabinoid that acts as an agonist for the CB1 and CB2 receptors. The purpose of
Mechanism of Action
MMB-2201 acts as an agonist for the CB1 and CB2 receptors, which are G protein-coupled receptors. Upon binding to these receptors, MMB-2201 can activate various intracellular signaling pathways, leading to the modulation of various physiological processes. The exact mechanism of action of MMB-2201 is still being studied, but it is believed to involve the activation of the endocannabinoid system.
Biochemical and Physiological Effects
MMB-2201 has been shown to have various biochemical and physiological effects. It can modulate the activity of the endocannabinoid system, leading to changes in appetite, pain sensation, mood, and immune response. MMB-2201 has also been shown to have neuroprotective effects and can protect against oxidative stress-induced neuronal damage.
Advantages and Limitations for Lab Experiments
One advantage of using MMB-2201 in lab experiments is that it can modulate the activity of the endocannabinoid system, which is involved in various physiological processes. This makes it a useful tool for studying the effects of synthetic cannabinoids on the endocannabinoid system. However, one limitation of using MMB-2201 is that it is a synthetic compound and may not accurately reflect the effects of endogenous cannabinoids.
Future Directions
There are several future directions for the study of MMB-2201. One direction is to study the long-term effects of MMB-2201 on the endocannabinoid system and its potential therapeutic applications. Another direction is to study the structure-activity relationship of MMB-2201 and other synthetic cannabinoids to develop more potent and selective compounds. Finally, there is a need to study the potential adverse effects of MMB-2201 and other synthetic cannabinoids to ensure their safe use in scientific research.
Scientific Research Applications
MMB-2201 has been widely used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes such as appetite, pain sensation, mood, and immune response. MMB-2201 acts as an agonist for the CB1 and CB2 receptors, which are part of the endocannabinoid system, and can modulate the activity of this system.
properties
IUPAC Name |
2-(methanesulfonamido)-N-[(4-morpholin-4-ylphenyl)methyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O4S/c1-27(24,25)21-18-5-3-2-4-17(18)19(23)20-14-15-6-8-16(9-7-15)22-10-12-26-13-11-22/h2-9,21H,10-14H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEXHIXYWXCPIQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC=C1C(=O)NCC2=CC=C(C=C2)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.